Cas no 88340-39-0 (Benzoic acid, 3-(benzoylamino)-, phenyl ester)

• Product name: Benzoic acid, 3-(benzoylamino)-, phenyl ester
• CAS No: 88340-39-0
• MF: C₂₀H₁₅NO₃
• MW: 317.338
• CID: 636542
• PubChem ID: 71408978

Benzoic acid, 3-(benzoylamino)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(benzoylamino)-, phenyl ester
• phenyl 3-benzamidobenzoate
• 88340-39-0
• DTXSID50828751

• Inchi： InChI=1S/C20H15NO3/c22-19(15-8-3-1-4-9-15)21-17-11-7-10-16(14-17)20(23)24-18-12-5-2-6-13-18/h1-14H,(H,21,22)
• InChI Key： ZHOVGIFZMGNFIE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)OC3=CC=CC=C3

Computed Properties

• Exact Mass: 317.10519334g/mol
• Monoisotopic Mass: 317.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4Ų